Cas no 1361504-28-0 (2-Chloro-3-(2,3,6-trichlorophenyl)pyridine-4-acetic acid)

• Product Name: 2-Chloro-3-(2,3,6-trichlorophenyl)pyridine-4-acetic acid
• CAS No: 1361504-28-0
• MF: C₁₃H₇Cl₄NO₂
• MW: 351.012179613113
• CID: 4793825
• Update Time: 2025-06-26

2-Chloro-3-(2,3,6-trichlorophenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(2,3,6-trichlorophenyl)pyridine-4-acetic acid

• Inchi： 1S/C13H7Cl4NO2/c14-7-1-2-8(15)12(16)11(7)10-6(5-9(19)20)3-4-18-13(10)17/h1-4H,5H2,(H,19,20)
• InChI Key： DBYLSMSVHVKCQT-UHFFFAOYSA-N
• SMILES： ClC1C(C2C(=CC=C(C=2Cl)Cl)Cl)=C(C=CN=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 4.8
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-3-(2,3,6-trichlorophenyl)pyridine-4-acetic acid

Introduction to 2-Chloro-3-(2,3,6-trichlorophenyl)pyridine-4-acetic acid (CAS No. 1361504-28-0)

2-Chloro-3-(2,3,6-trichlorophenyl)pyridine-4-acetic acid, with the CAS number 1361504-28-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a 2,3,6-trichlorophenyl group and a chloro substituent at the 2-position, along with an acetic acid moiety at the 4-position. These structural elements contribute to its potential biological activities and pharmacological properties.

The chemical structure of 2-Chloro-3-(2,3,6-trichlorophenyl)pyridine-4-acetic acid has been extensively studied for its potential applications in drug discovery and development. Recent research has focused on its interactions with various biological targets and its efficacy in treating specific diseases. The compound's ability to modulate key signaling pathways and receptors makes it a promising candidate for therapeutic interventions.

In the realm of medicinal chemistry, 2-Chloro-3-(2,3,6-trichlorophenyl)pyridine-4-acetic acid has been evaluated for its anti-inflammatory and anti-cancer properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce the proliferation of cancer cells. These findings suggest that it may have potential as a novel therapeutic agent for inflammatory diseases and cancer.

The pharmacological profile of 2-Chloro-3-(2,3,6-trichlorophenyl)pyridine-4-acetic acid has also been explored in preclinical models. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, which is a critical factor for drugs targeting central nervous system (CNS) disorders. This property makes it a valuable candidate for the development of treatments for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Moreover, recent advancements in computational chemistry have facilitated the design and optimization of 2-Chloro-3-(2,3,6-trichlorophenyl)pyridine-4-acetic acid. Molecular docking studies have provided insights into its binding interactions with specific protein targets, helping to refine its structure for enhanced potency and selectivity. These computational tools are essential for accelerating the drug discovery process and improving the therapeutic potential of this compound.

The synthesis of 2-Chloro-3-(2,3,6-trichlorophenyl)pyridine-4-acetic acid involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Various synthetic routes have been reported in the literature, each offering different advantages in terms of efficiency and scalability. The choice of synthetic method depends on factors such as cost-effectiveness, environmental impact, and compatibility with large-scale production processes.

In addition to its potential therapeutic applications, 2-Chloro-3-(2,3,6-trichlorophenyl)pyridine-4-acetic acid has also been studied for its use as a research tool in biochemical assays. Its unique chemical properties make it suitable for probing specific biological pathways and mechanisms. For instance, it can be used to investigate the role of certain enzymes or receptors in cellular processes, providing valuable insights into disease mechanisms.

The safety profile of 2-Chloro-3-(2,3,6-trichlorophenyl)pyridine-4-acetic acid is an important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have shown that it exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its long-term effects and potential side effects in humans.

In conclusion, 2-Chloro-3-(2,3,6-trichlorophenyl)pyridine-4-acetic acid (CAS No. 1361504-28-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.